Cas no 1020670-24-9 (3-bromo-N-(1H-imidazol-2-yl)methylaniline)

• Product Name: 3-bromo-N-(1H-imidazol-2-yl)methylaniline
• CAS No: 1020670-24-9
• MF: C₁₀H₁₀BrN₃
• MW: 252.110500812531
• CID: 5185735
• PubChem ID: 24894685
• Update Time: 2026-03-05

3-bromo-N-(1H-imidazol-2-yl)methylaniline Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-2-methanamine, N-(3-bromophenyl)-
• 3-bromo-N-(1H-imidazol-2-yl)methylaniline

• Inchi： 1S/C10H10BrN3/c11-8-2-1-3-9(6-8)14-7-10-12-4-5-13-10/h1-6,14H,7H2,(H,12,13)
• InChI Key： BUSWNELRGNWLJL-UHFFFAOYSA-N
• SMILES： C1(CNC2=CC=CC(Br)=C2)NC=CN=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 3-bromo-N-(1H-imidazol-2-yl)methylaniline

Introduction to 3-bromo-N-(1H-imidazol-2-yl)methylaniline (CAS No. 1020670-24-9)

3-bromo-N-(1H-imidazol-2-yl)methylaniline, identified by the Chemical Abstracts Service Number (CAS No.) 1020670-24-9, is a significant compound in the realm of pharmaceutical and biochemical research. This heterocyclic aromatic amine has garnered attention due to its versatile structural framework, which positions it as a valuable intermediate in the synthesis of various bioactive molecules. The presence of both bromine and imidazole moieties enhances its reactivity, making it a compelling candidate for further functionalization and derivatization.

The compound’s molecular structure consists of a benzene ring substituted with an amino group at the para position relative to the bromine atom, and an imidazole ring linked via a methylene bridge to the amino group. This unique arrangement imparts distinct electronic and steric properties, which are critical for its potential applications in medicinal chemistry. The bromine atom, in particular, serves as a reactive handle for cross-coupling reactions such as Suzuki-Miyaura, Buchwald-Hartwig, and Negishi couplings, facilitating the construction of more complex molecular architectures.

In recent years, there has been a surge in research focused on developing novel therapeutic agents targeting various diseases, including cancer, infectious disorders, and neurological conditions. 3-bromo-N-(1H-imidazol-2-yl)methylaniline has emerged as a key building block in this pursuit. Its structural features allow for the facile introduction of additional pharmacophores, enabling the design of molecules with enhanced binding affinity and selectivity. For instance, studies have demonstrated its utility in generating small-molecule inhibitors that interact with specific protein targets implicated in disease pathogenesis.

One particularly noteworthy application of this compound lies in its role as a precursor for kinase inhibitors. Protein kinases are pivotal enzymes involved in numerous cellular signaling pathways, and their dysregulation is often associated with malignancies and inflammatory diseases. By leveraging the reactivity of the bromine substituent and the nitrogen-rich heterocycle, researchers have synthesized derivatives of 3-bromo-N-(1H-imidazol-2-yl)methylaniline that exhibit potent inhibitory effects against certain kinases. These derivatives have shown promise in preclinical studies, highlighting the compound’s potential as a lead molecule for drug development.

Moreover, the imidazole moiety in 3-bromo-N-(1H-imidazol-2-yl)methylaniline has been explored for its ability to modulate bacterial biofilm formation. Biofilms are complex communities of microorganisms embedded in extracellular polymeric substances (EPS), which contribute to antibiotic resistance and device-related infections. Recent investigations have revealed that imidazole-based compounds can disrupt biofilm architecture by interfering with EPS production or bacterial quorum sensing. This finding opens up new avenues for developing antimicrobial strategies that circumvent traditional resistance mechanisms.

The synthesis of 3-bromo-N-(1H-imidazol-2-yl)methylaniline typically involves multi-step organic transformations starting from commercially available precursors. A common synthetic route includes the bromination of an appropriately substituted aniline derivative followed by nucleophilic substitution with 1H-imidazole under controlled conditions. Advances in catalytic systems have enabled more efficient and scalable preparations, reducing reaction times and improving yields. These improvements are crucial for facilitating high-throughput screening campaigns aimed at identifying novel drug candidates.

The compound’s physicochemical properties have also been thoroughly characterized to ensure its suitability for various applications. Melting point determination, spectroscopic analysis (NMR, IR), and chromatographic techniques (HPLC) have been employed to confirm its identity and purity. Additionally, computational modeling has been utilized to predict its binding interactions with biological targets, providing insights into potential drug-like properties such as solubility, permeability, and metabolic stability.

In conclusion,3-bromo-N-(1H-imidazol-2-yl)methylaniline (CAS No. 1020670-24-9) represents a versatile and promising compound in pharmaceutical research. Its unique structural features enable diverse functionalization strategies, making it a valuable scaffold for developing novel therapeutic agents. Ongoing studies continue to uncover new applications for this compound across multiple therapeutic areas, underscoring its importance in advancing drug discovery efforts.